Cas no 955-54-4 (2-(4-Chlorophenyl)thionicotinic Acid)
955-54-4 structure
Product Name:2-(4-Chlorophenyl)thionicotinic Acid
CAS No:955-54-4
MF:C12H8ClNO2S
MW:265.715420722961
MDL:MFCD00052117
CID:83251
PubChem ID:725043
Update Time:2025-04-18
2-(4-Chlorophenyl)thionicotinic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-chlorophenyl)thio]nicotinic acid
- 2-(4-Chlorophenylthio)nicotinic acid
- 2-(4-chlorophenyl)sulfanylpyridine-3-carboxylic acid
- 2-(2-HYDROXY-ETHYL)-6-METHYL-4H-BENZO[1,4]OXAZIN-3-ONE
- 2-(4-chloro-phenylsulfanyl)-nicotinic acid
- 2-(4-chlorophenylthio)-3-pyridine carboxylic acid
- 2-(4-chlorophenylthio)pyridine-3-carboxylic acid
- 2-(p-Chlorphenylthio)-3-carboxypyridin
- 2-[(4-chlorophenyl)sulfanyl]pyridine-3-carboxylic acid
- Chlorphenylthionicotinsaeure
- SMR000368611
- A901777
- TCMDC-123778
- AB00604792-02
- D95704
- MLS000760192
- AE-641/05555035
- Z57052857
- CCG-235058
- 2-((4-Chlorophenyl)thio)nicotinic acid
- SCHEMBL7108755
- 955-54-4
- DTXSID40352378
- Maybridge1_001744
- AKOS000215330
- CHEMBL586870
- 2-((4-Chlorophenyl)thio)nicotinicacid
- CS-0224367
- MS-1351
- EN300-11913
- J-507589
- FT-0610813
- HMS2689J15
- HMS546H06
- 3-Pyridinecarboxylicacid,2-[(4-chlorophenyl)thio]-
- DB-011043
- AI-204/31703007
- 2-(4-Chlorophenyl)thionicotinic Acid
-
- MDL： MFCD00052117
- Inchi： 1S/C12H8ClNO2S/c13-8-3-5-9(6-4-8)17-11-10(12(15)16)2-1-7-14-11/h1-7H,(H,15,16)
- InChI Key： FPKVNUOJWZFDNZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)SC1C(C(=O)O)=CC=CN=1
Computed Properties
- Exact Mass: 264.99600
- Monoisotopic Mass: 263.988602
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: 4.1
- Topological Polar Surface Area: 53
Experimental Properties
- Color/Form: Not determined
- Density: 1.48
- Melting Point: 218 °C
- Boiling Point: 447.3°Cat760mmHg
- Flash Point: 224.3°C
- PSA: 75.49000
- LogP: 3.58440
- Solubility: Not determined
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
2-(4-Chlorophenyl)thionicotinic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code： 36/37/38-22
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(4-Chlorophenyl)thionicotinic Acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(4-Chlorophenyl)thionicotinic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 065968-1g |
2-[(4-Chlorophenyl)thio]nicotinic acid |
955-54-4 | 97% | 1g |
￡24.00 | 2022-03-01 | |
| Fluorochem | 065968-5g |
2-[(4-Chlorophenyl)thio]nicotinic acid |
955-54-4 | 97% | 5g |
￡112.00 | 2022-03-01 | |
| TRC | C064840-500mg |
2-[(4-Chlorophenyl)thio]nicotinic Acid |
955-54-4 | 500mg |
$ 110.00 | 2022-06-06 | ||
| TRC | C064840-1000mg |
2-[(4-Chlorophenyl)thio]nicotinic Acid |
955-54-4 | 1g |
$ 180.00 | 2022-06-06 | ||
| Matrix Scientific | 082365-1g |
2-[(4-Chlorophenyl)thio]nicotinic acid, 97% |
955-54-4 | 97% | 1g |
$56.00 | 2023-09-09 | |
| Matrix Scientific | 082365-10g |
2-[(4-Chlorophenyl)thio]nicotinic acid, 97% |
955-54-4 | 97% | 10g |
$336.00 | 2023-09-09 | |
| Apollo Scientific | OR21702-1g |
2-[(4-Chlorophenyl)thio]nicotinic acid |
955-54-4 | 95 | 1g |
£45.00 | 2024-08-02 | |
| abcr | AB224113-1 g |
2-[(4-Chlorophenyl)thio]nicotinic acid; 95% |
955-54-4 | 1g |
€65.50 | 2023-02-05 | ||
| abcr | AB224113-1g |
2-[(4-Chlorophenyl)thio]nicotinic acid, 95%; . |
955-54-4 | 95% | 1g |
€89.00 | 2025-04-14 | |
| Enamine | EN300-11913-50mg |
2-[(4-chlorophenyl)sulfanyl]pyridine-3-carboxylic acid |
955-54-4 | 95.0% | 50mg |
$21.0 | 2023-10-03 |
2-(4-Chlorophenyl)thionicotinic Acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
955-54-4 (2-(4-Chlorophenyl)thionicotinic Acid) Related Products
- 35620-72-5(2-(phenylsulfanyl)pyridine-3-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent